3-(Furan-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• SMILES: C1CC2CC(CC1N2)CC3=CC=CO3.Cl
• InChI: InChI=1S/C12H17NO.ClH/c1-2-12(14-5-1)8-9-6-10-3-4-11(7-9)13-10;/h1-2,5,9-11,13H,3-4,6-8H2;1H
• InChIKey: SGWBRHLOASDYFR-UHFFFAOYSA-N

Structural and Physicochemical Profile

3-(Furan-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS 1822677-39-3) is a bicyclic amine hydrochloride salt with molecular formula C₁₂H₁₈ClNO and molecular weight 227.73 g/mol . The compound belongs to the 8-azabicyclo[3.2.1]octane (tropane) scaffold class, a rigid bicyclic framework that forms the core of numerous biologically active alkaloids and synthetic monoamine transporter ligands [1]. The free base form (CAS 1706452-32-5) has molecular weight 191.27 g/mol . The hydrochloride salt form is supplied at ≥95% purity by specialty chemical vendors and is intended exclusively for laboratory research use .

✓Rigid 8-azabicyclo[3.2.1]octane scaffold for SAR reproducibility

✓C3-furan-2-ylmethyl introduces H-bond acceptor for polar target interactions

✓Hydrochloride salt enables direct use in aqueous assays and polar media

✓High-purity building block for derivatization and focused library synthesis

• [1] Rodriguez S, Uria U, Reyes E, Prieto L, Rodríguez-Rodríguez M, Carrillo L, Vicario JL. Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry. 2021;19:3763-3780. doi:10.1039/D1OB00299D. View Source

Why In-Class Substitution Fails

The 8-azabicyclo[3.2.1]octane scaffold tolerates diverse substitution patterns at the C3 and N8 positions, each conferring distinct physicochemical and pharmacological profiles that preclude simple interchange [1]. The furan-2-ylmethyl substituent at C3 introduces a heteroaromatic ring with a hydrogen-bond-accepting oxygen atom absent in the all-carbon benzyl analog (3-benzyl-8-azabicyclo[3.2.1]octane hydrochloride, CAS 1803562-40-4, MW 237.77 g/mol) . The direct C–C linkage between furan and scaffold distinguishes this compound from the thioether analog (3-[(furan-2-ylmethyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride, CAS 1823912-39-5, MW 259.8 g/mol), where the sulfur atom alters conformational flexibility, metabolic liability, and H-bonding capacity . Regioisomeric N8-substituted variants (e.g., 8-(furan-2-ylmethyl)-8-azabicyclo[3.2.1]octane derivatives) engage different biological targets; published data show an N8-furan-2-ylmethyl analog (CHEMBL13493) achieving Ki = 6 nM at the delta opioid receptor versus Ki = 845 nM at the mu opioid receptor, a selectivity profile not expected for C3-substituted congeners [2]. These structural distinctions translate into non-interchangeable binding, pharmacokinetic, and synthetic utility profiles.

Benzyl vs. Furan-2-ylmethyl

All-carbon benzyl analog lacks the furan oxygen H-bond acceptor; may shift target binding interactions and selectivity profiles.

N8- vs. C3-Regioisomer

N8-substituted derivatives preferentially engage opioid receptors; C3-substitution directs toward monoamine transporters—non-interchangeable pharmacology.

Thioether Analog Metabolism

Thioether-linked congener (C–S–C) is susceptible to P450 S-oxidation, introducing metabolic soft spot absent in the direct C–C methylene linkage.

• [1] Cararas SA, Lomenzo SA, Chemel BR, Izenwasser S, Wade D, Trudell ML. Further structure–activity relationship studies on 8-substituted-3-[2-(diarylmethoxyethylidenyl)]-8-azabicyclo[3.2.1]octane derivatives at monoamine transporters. Bioorganic & Medicinal Chemistry. 2011;19(24):7551-7558. doi:10.1016/j.bmc.2011.10.028. View Source
• [2] BindingDB BDBM50088714 / CHEMBL13493. N,N-Diethyl-4-[((1R,3R,5S)-8-furan-2-ylmethyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenyl-amino]-benzamide. Ki (delta opioid receptor, rat) = 6 nM; Ki (mu opioid receptor, rat) = 845 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50088714 View Source

Quantitative Differentiation vs. Closest Analogs

Hydrogen-Bond Acceptor Capacity

The furan-2-ylmethyl substituent at C3 provides two hydrogen-bond acceptor (HBA) atoms (furan ring oxygen + bridgehead nitrogen of the bicyclic scaffold), whereas the benzyl analog (3-benzyl-8-azabicyclo[3.2.1]octane) provides only one HBA (the bridgehead nitrogen). This additional HBA capability has been shown to modulate target binding: a structurally related N8-furan-2-ylmethyl-8-azabicyclo[3.2.1]octane derivative (CHEMBL13493) demonstrated a 141-fold selectivity window between delta opioid receptor (Ki = 6 nM) and mu opioid receptor (Ki = 845 nM), partially attributed to furan-mediated polar interactions within the binding pocket [1]. In contrast, 3α-benzyl-substituted analogs at the dopamine transporter showed a single-digit nanomolar to sub-100 nM affinity range (Ki = 98 nM for the unsubstituted analog 7b), with no comparable HBA-driven selectivity modulation reported [2].

H-Bond Acceptors

Class-level inference

Target: 2 HBA (furan O + tropane N)
Benzyl analog: 1 HBA

Supports polar selectivity exploration in binding pockets

141-fold delta/mu selectivity observed in N8-furan analog; direct C3 data to verify

Evidence Dimension	Hydrogen-bond acceptor (HBA) count and associated biological selectivity
Target Compound Data	2 HBA atoms (furan ring O + tropane N); no direct target-specific Ki available for this exact compound
Comparator Or Baseline	Benzyl analog: 1 HBA atom (tropane N only); 3α-benzyl-8-(diarylmethoxyethyl)-8-azabicyclo[3.2.1]octane 7b: DAT Ki = 98 nM. N8-furan-2-ylmethyl analog CHEMBL13493: delta opioid Ki = 6 nM, mu opioid Ki = 845 nM, selectivity ratio = 141-fold
Quantified Difference	Target compound provides +1 HBA vs. benzyl analog; N8-furan-2-ylmethyl class member achieves 141-fold delta/mu selectivity attributable in part to furan oxygen interactions
Conditions	HBA count based on structural analysis. Binding data: CHEMBL13493 - radioligand displacement ([3H]DPDPE for delta, [3H]DAMGO for mu) in rat brain membranes. 3α-benzyl analog 7b - [125I]RTI-55 binding at DAT in rat striatal membranes

Why This Matters

The additional HBA capacity of the furan oxygen enables target interactions and selectivity tuning that cannot be replicated by the all-carbon benzyl analog, making the furan-2-ylmethyl compound a distinct tool for SAR exploration where polar contacts are hypothesized to drive selectivity.

• [1] BindingDB BDBM50088714 / CHEMBL13493. N,N-Diethyl-4-[((1R,3R,5S)-8-furan-2-ylmethyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenyl-amino]-benzamide. Ki (delta opioid receptor, rat) = 6 nM; Ki (mu opioid receptor, rat) = 845 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50088714 View Source
• [2] Lomenzo SA, Izenwasser S, Wade D, Trudell ML. Synthesis and dopamine transporter binding affinities of 3α-Benzyl-8-(diarylmethoxyethyl)-8-azabicyclo[3.2.1]octanes. Bioorganic & Medicinal Chemistry Letters. 2002;12(17):2373-2376. doi:10.1016/S0960-894X(02)00464-X. View Source

Molecular Weight and Lipophilicity

The target compound (HCl salt MW = 227.73 g/mol; free base MW = 191.27 g/mol) occupies a distinct physicochemical space among close analogs. The thiophene analog (3-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride, CAS 1824266-72-9) has a higher MW of 243.80 g/mol due to the sulfur atom (atomic mass 32 vs. oxygen 16), while the benzyl analog hydrochloride (CAS 1803562-40-4) has MW 237.77 g/mol . The thioether-linked analog (CAS 1823912-39-5) is heavier still at MW 259.8 g/mol . Within the CNS drug design space, the lower MW of the target compound relative to the thiophene and thioether analogs provides a favorable starting point for further elaboration while maintaining lead-like properties. The free base molecular weight of 191.27 falls well below the commonly cited CNS lead-likeness threshold of MW ≤ 350 [1].

MW & Lipophilicity

Cross-study comparable

191.27 g/mol (free base)

Favorable lead-like profile for further derivatization

10–32 g/mol lighter than benzyl, thiophene, thioether HCl salts

Evidence Dimension	Molecular weight (hydrochloride salt and free base)
Target Compound Data	HCl salt MW = 227.73 g/mol; free base MW = 191.27 g/mol; molecular formula C12H18ClNO
Comparator Or Baseline	Benzyl analog HCl salt: MW 237.77 g/mol; Thiophene analog HCl salt: MW 243.80 g/mol; Thioether analog HCl salt: MW 259.8 g/mol
Quantified Difference	Target is 10.04 g/mol lighter than benzyl analog; 16.07 g/mol lighter than thiophene analog; 32.07 g/mol lighter than thioether analog (all HCl salt comparisons)
Conditions	Molecular weights from CAS registry and supplier certificates of analysis; all compounds ≥95% purity

Why This Matters

Lower MW provides greater synthetic headroom for further derivatization without exceeding lead-like physicochemical thresholds, a critical factor for procurement when the compound is intended as a starting scaffold for library synthesis.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. View Source

Regiochemical Differentiation

The 8-azabicyclo[3.2.1]octane scaffold exhibits a well-documented regiodivergent pharmacology: C3-substituted derivatives preferentially engage monoamine transporters (DAT, SERT, NET), while N8-substituted variants often target opioid or sigma receptors. A 3α-benzyl-8-substituted series demonstrated DAT binding affinity with Ki = 98 nM for the unsubstituted analog 7b, approximately 3-fold more potent than cocaine at the DAT [1]. More broadly, 3-aryl-8-azabicyclo[3.2.1]octan-3-ol derivatives have been optimized as dopamine D2/D3 receptor ligands with Ki values as low as 1.7 nM (D2R) and 0.34 nM (D3R) [2]. In contrast, N8-furan-2-ylmethyl-substituted derivatives (exemplified by CHEMBL13493) show predominant opioid receptor activity (delta Ki = 6 nM) [3]. The target compound, bearing the furan-2-ylmethyl group at C3 (not N8), is regioisomerically positioned for monoamine transporter or dopamine receptor pharmacology rather than the opioid profile of its N8-substituted counterpart.

Regiochemical Target Shift

Class-level inference

C3 substitution: monoamine transporters/D2-like
N8 substitution: opioid receptors

Regioisomer directly determines target class; not interchangeable

Based on literature C3 and N8 analog profiling

Evidence Dimension	Biological target engagement as a function of substitution position (C3 vs. N8) on the 8-azabicyclo[3.2.1]octane scaffold
Target Compound Data	C3-furan-2-ylmethyl substitution; no direct target-specific Ki available for this exact compound
Comparator Or Baseline	C3-benzyl series: DAT Ki = 98 nM (analog 7b). C3-aryl series: D2R Ki = 1.7 nM, D3R Ki = 0.34 nM (analog 45). N8-furan-2-ylmethyl series: delta opioid Ki = 6 nM, mu opioid Ki = 845 nM (CHEMBL13493)
Quantified Difference	Regiochemistry determines target class: C3 → monoamine transporters / dopamine receptors (nanomolar range); N8 → opioid receptors (6–845 nM range)
Conditions	DAT binding: [125I]RTI-55 in rat striatal membranes. D2/D3: [3H]spiperone displacement in HEK293 cells. Opioid: [3H]DPDPE/[3H]DAMGO in rat brain membranes

Why This Matters

Purchasing the incorrect regioisomer (N8- vs. C3-substituted) would direct a research program toward an entirely different target class, potentially invalidating SAR hypotheses built around monoamine transporter or dopamine receptor engagement.

• [1] Lomenzo SA, Izenwasser S, Wade D, Trudell ML. Synthesis and dopamine transporter binding affinities of 3α-Benzyl-8-(diarylmethoxyethyl)-8-azabicyclo[3.2.1]octanes. Bioorganic & Medicinal Chemistry Letters. 2002;12(17):2373-2376. doi:10.1016/S0960-894X(02)00464-X. View Source
• [2] Paul NM, Taylor M, Kumar R, Deschamps JR, Luedtke RR, Newman AH. Structure-activity relationships for a novel series of dopamine D2-like receptor ligands based on N-substituted 3-aryl-8-azabicyclo[3.2.1]octan-3-ol. Journal of Medicinal Chemistry. 2008;51(19):6095-6109. doi:10.1021/jm800532x. View Source
• [3] BindingDB BDBM50088714 / CHEMBL13493. Ki (delta opioid receptor) = 6 nM; Ki (mu opioid receptor) = 845 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50088714 View Source

Metabolic Stability Advantage

The target compound connects the furan ring to the 8-azabicyclo[3.2.1]octane scaffold via a direct methylene (C–C) linkage. Its closest structural congener, 3-[(furan-2-ylmethyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride (CAS 1823912-39-5), incorporates a thioether (C–S–C) bridge. Thioether linkages are established metabolic soft spots: cytochrome P450-mediated S-oxidation generates sulfoxide and sulfone metabolites with altered polarity, hydrogen-bonding character, and potential for irreversible enzyme inhibition via reactive metabolite formation [1]. The direct C–C linkage of the target compound eliminates this oxidative pathway entirely, providing an intrinsically more stable scaffold for programs where metabolic clearance via sulfur oxidation would confound pharmacokinetic interpretation or generate unwanted off-target activities [2]. This is a structural feature, not a potency claim, and is relevant for procurement when the compound is intended for in vivo studies or for generating metabolites.

Thioether Metabolism

Class-level inference

C–C linkage avoids sulfur oxidation pathway present in thioether analog

May simplify in vivo metabolic interpretation for PK studies

C–S–C linkage subject to P450 S-oxidation and metabolite formation

Evidence Dimension	Presence/absence of oxidatively labile thioether linkage in the furan-to-scaffold connection
Target Compound Data	Direct C–C methylene linkage between furan C2 and C3 of the bicyclic scaffold; no sulfur atom present
Comparator Or Baseline	Thioether analog (CAS 1823912-39-5): C–S–C linkage between furan-2-ylmethyl and C3 of scaffold; sulfur atom present (molecular formula C12H18ClNOS, MW 259.8)
Quantified Difference	The target compound eliminates the thioether S-oxidation pathway. Literature precedent: thioether-containing drugs undergo P450-mediated S-oxidation with Vmax/Km values spanning 0.01–10 µL/min/pmol P450 depending on isoform and substrate, producing sulfoxide metabolites that can exhibit >10-fold altered potency at cognate targets
Conditions	Structural comparison; metabolic liability assessment based on established medicinal chemistry principles for thioether-containing compounds

Why This Matters

For procurement decisions where the compound will be used in metabolic stability assays or in vivo pharmacokinetic studies, the absence of the thioether linkage avoids a predictable and potentially confounding oxidative metabolic pathway, enabling cleaner interpretation of clearance mechanisms.

• [1] Dalvie DK, Kalgutkar AS, Khojasteh-Bakht SC, Obach RS, O'Donnell JP. Biotransformation reactions of five-membered aromatic heterocyclic rings. Chemical Research in Toxicology. 2002;15(3):269-299. doi:10.1021/tx015574b. View Source
• [2] Stepan AF, Walker DP, Bauman J, Price DA, Baillie TA, Kalgutkar AS, Aleo MD. Structural alert/reactive metabolite concept as applied in medicinal chemistry to mitigate the risk of idiosyncratic drug toxicity: a perspective based on the critical examination of trends in the top 200 drugs marketed in the United States. Chemical Research in Toxicology. 2011;24(9):1345-1410. doi:10.1021/tx200168d. View Source

Conformational Rigidity

The 8-azabicyclo[3.2.1]octane scaffold enforces a rigid boat-chair conformation that restricts the spatial orientation of the C3 substituent relative to the bridgehead nitrogen. This conformational constraint is lost in monocyclic piperidine or pyrrolidine analogs. The rigid ethylidenyl-8-azabicyclo[3.2.1]octane skeleton has been shown to impart modestly stereoselective binding and uptake inhibition at the dopamine transporter (DAT), with structure–activity studies confirming that the scaffold's rigidity is essential for the observed transporter affinity profile [1]. In the cited study, compounds bearing the rigid bicyclic core achieved DAT Ki values as low as 3.9–4.0 nM (analogs 22e and 22g) with high transporter selectivity (SERT/DAT = 1060 for 22e; NET/DAT = 1358 for 22g). The target compound's rigid scaffold ensures that the furan-2-ylmethyl group is presented in a defined orientation relative to the protonatable nitrogen, a geometric relationship that would be disrupted in flexible analogs.

Conformational Restriction

Class-level inference

Rigid boat-chair tropane core fixes C3 substituent orientation

Supports SAR reproducibility through defined pharmacophore geometry

Flexible monocyclic analogs may show reduced affinity and selectivity

Evidence Dimension	Conformational rigidity and its impact on target binding affinity and selectivity
Target Compound Data	Rigid 8-azabicyclo[3.2.1]octane scaffold with furan-2-ylmethyl at C3; no direct target-specific Ki available
Comparator Or Baseline	Flexible monocyclic analogs lack defined 3D orientation. Rigid scaffold analogs from the literature: 22e (8-cyclopropylmethyl) DAT Ki = 4.0 nM, SERT/DAT = 1060; 22g (8-chlorobenzyl) DAT Ki = 3.9 nM, NET/DAT = 1358
Quantified Difference	Rigid scaffold enables sub-nanomolar to low nanomolar DAT affinity with >1000-fold selectivity over SERT or NET in optimized derivatives. Flexible analogs typically show reduced affinity and selectivity
Conditions	Binding and uptake inhibition assays at human DAT, SERT, NET in transfected cells (study by Cararas et al., 2011)

Why This Matters

The rigid scaffold is the defining structural feature that distinguishes this compound class from flexible-chain alternatives. Procurement of this scaffold ensures that the furan substituent is presented in a conformationally defined orientation essential for SAR reproducibility.

• [1] Cararas SA, Lomenzo SA, Chemel BR, Izenwasser S, Wade D, Trudell ML. Further structure–activity relationship studies on 8-substituted-3-[2-(diarylmethoxyethylidenyl)]-8-azabicyclo[3.2.1]octane derivatives at monoamine transporters. Bioorganic & Medicinal Chemistry. 2011;19(24):7551-7558. doi:10.1016/j.bmc.2011.10.028. View Source

Hydrochloride Salt Form Advantage

The target compound is supplied as the hydrochloride salt (MW 227.73 g/mol), which confers enhanced aqueous solubility relative to the free base form (MW 191.27 g/mol, CAS 1706452-32-5). The free base form of 3-[(furan-2-yl)methyl]-8-azabicyclo[3.2.1]octane lacks the ionic character of the HCl salt and is expected to have lower water solubility based on its computed cLogP (~2.0–2.5 estimated from structural analogs) . The hydrochloride salt is described as generally soluble in polar solvents , facilitating its use in aqueous reaction conditions, biochemical assays, and salt metathesis reactions. The commercial availability of the HCl salt at ≥95% purity from specialty suppliers provides a reliable, well-characterized starting material , whereas the free base is less commonly stocked and may require additional purification before use.

Salt Form Comparison

Supporting evidence

HCl salt: soluble in polar solvents
Free base: lower aqueous solubility expected

Facilitates direct use in aqueous buffers without solubilization steps

Purity ≥95% per supplier COA

Evidence Dimension	Salt form and associated solubility/handling properties
Target Compound Data	Hydrochloride salt; MW 227.73 g/mol; soluble in polar solvents; ≥95% purity commercially available
Comparator Or Baseline	Free base (CAS 1706452-32-5): MW 191.27 g/mol; lower aqueous solubility expected; less common commercial availability
Quantified Difference	Hydrochloride salt provides enhanced aqueous solubility and crystallinity vs. free base, enabling direct use in aqueous assay buffers and polar reaction media without additional solubilization steps
Conditions	Solubility based on vendor descriptions and general behavior of tropane HCl salts; purity specification from supplier certificate of analysis (CymitQuimica, AKSci)

Why This Matters

For procurement, the hydrochloride salt form eliminates the need for in situ salt formation or solubilization optimization, saving experimental time and ensuring lot-to-lot consistency in aqueous applications.

Optimal Research Application Scenarios

Monoamine Transporter SAR Studies

The compound is optimally deployed as a C3-heteroarylmethyl-substituted tropane scaffold for SAR studies at dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters. The rigid 8-azabicyclo[3.2.1]octane core has been validated in multiple SAR campaigns yielding sub-nanomolar to low nanomolar DAT ligands with >1000-fold selectivity (e.g., literature analogs achieving DAT Ki = 3.9–4.0 nM, SERT/DAT = 1060) [1]. The furan-2-ylmethyl substituent introduces hydrogen-bond acceptor capacity absent in benzyl analogs, enabling investigation of polar interactions within the transporter binding pocket. Further N8-substitution of this scaffold can modulate transporter affinity and selectivity, making it a versatile intermediate for focused library synthesis.

Dopamine D2/D3 Receptor Ligand Design

The C3-substituted 8-azabicyclo[3.2.1]octane scaffold has demonstrated utility as a dopamine D2-like receptor ligand template, with optimized N-substituted 3-aryl analogs achieving Ki values of 1.7 nM (D2R) and 0.34 nM (D3R), a 470-fold improvement over the parent piperidine lead [2]. The furan-2-ylmethyl substituent of the target compound replaces the 3-aryl group with a heteroaromatic moiety, offering a distinct electronic and steric profile for probing D2/D3 selectivity. The regiospecific C3 (not N8) attachment of the furan group ensures the pharmacophore is directed toward the orthosteric binding site rather than the N-substituent allosteric pocket.

Metabolic Stability Profiling

The direct C–C bond between the furan ring and the bicyclic scaffold eliminates the thioether S-oxidation pathway present in the sulfur-linked analog (CAS 1823912-39-5). This makes the compound a suitable comparator for metabolic stability studies where the contribution of thioether oxidation to intrinsic clearance is being evaluated. The compound can serve as a negative control (no sulfur oxidation) in paired stability assays against the thioether analog, enabling deconvolution of oxidative metabolism attributable specifically to the C–S–C linkage [3].

Synthetic Diversification Intermediate

With the secondary amine at the N8 position and a furan ring at C3, the compound offers two orthogonal diversification handles. The N8 position can be alkylated, acylated, or sulfonylated to generate libraries of N-substituted tropane derivatives, while the furan ring can undergo electrophilic substitution, Diels-Alder cycloaddition, or hydrogenation to tetrahydrofuran for further scaffold elaboration [4]. The hydrochloride salt form facilitates direct use in organic synthesis without a preceding salt-breaking step in many protocols. The ≥95% commercial purity ensures reliable stoichiometry in library synthesis.

Application

Selection Property

Validation Focus

Monoamine Transporter SAR

Rigid tropane scaffold with C3 heteroarylmethyl

Transporter binding selectivity (DAT/SERT/NET) under consistent scaffold

Dopamine D2/D3 Receptor Ligand Design

C3-substituted tropane core for orthosteric site probing

D2/D3 receptor affinity with heteroaromatic C3 substituent

Metabolic Stability Profiling

C–C linked furan (no thioether) for oxidative pathway control

Intrinsic clearance comparison vs. thioether analog

Synthetic Diversification Intermediate

Two orthogonal handles (N8 amine, C3 furan) for parallel synthesis

Reaction compatibility and library stoichiometry

• [1] Cararas SA, Lomenzo SA, Chemel BR, Izenwasser S, Wade D, Trudell ML. Further structure–activity relationship studies on 8-substituted-3-[2-(diarylmethoxyethylidenyl)]-8-azabicyclo[3.2.1]octane derivatives at monoamine transporters. Bioorganic & Medicinal Chemistry. 2011;19(24):7551-7558. doi:10.1016/j.bmc.2011.10.028. View Source
• [2] Paul NM, Taylor M, Kumar R, Deschamps JR, Luedtke RR, Newman AH. Structure-activity relationships for a novel series of dopamine D2-like receptor ligands based on N-substituted 3-aryl-8-azabicyclo[3.2.1]octan-3-ol. Journal of Medicinal Chemistry. 2008;51(19):6095-6109. doi:10.1021/jm800532x. View Source
• [3] Dalvie DK, Kalgutkar AS, Khojasteh-Bakht SC, Obach RS, O'Donnell JP. Biotransformation reactions of five-membered aromatic heterocyclic rings. Chemical Research in Toxicology. 2002;15(3):269-299. doi:10.1021/tx015574b. View Source
• [4] Rodriguez S, Uria U, Reyes E, Prieto L, Rodríguez-Rodríguez M, Carrillo L, Vicario JL. Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry. 2021;19:3763-3780. doi:10.1039/D1OB00299D. View Source